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Compound of Interest

Compound Name: Promothiocin B

Cat. No.: B1244815 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Promothiocin B is a member of the thiopeptide class of ribosomally synthesized and post-

translationally modified peptide natural products. Thiopeptides are known for their potent

antimicrobial and, in some cases, anticancer activities. The structural complexity of these

molecules, often featuring a central nitrogen-containing six-membered ring, multiple thiazole

and oxazole rings, and dehydroamino acid residues, makes their structural elucidation a

challenging task. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool

for unambiguously determining the constitution and relative stereochemistry of such complex

natural products.[1][2]

Due to the limited availability of public domain NMR data for Promothiocin B, this application

note will use the well-characterized and structurally related thiopeptide antibiotic, Nosiheptide,

as a representative example to detail the application of modern NMR techniques for complete

structural elucidation. The methodologies and principles described herein are directly

applicable to the structural analysis of Promothiocin B and other members of the thiopeptide

family.

Experimental Workflow for Structural Elucidation
The overall process for the structural elucidation of a complex natural product like a thiopeptide

antibiotic using NMR spectroscopy follows a systematic workflow. This involves sample
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preparation, acquisition of a suite of 1D and 2D NMR spectra, data processing and analysis,

and finally, the assembly of structural fragments to determine the complete molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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